molecular formula C7H6ClNO2 B020561 3-Amino-2-chlorobenzoic acid CAS No. 108679-71-6

3-Amino-2-chlorobenzoic acid

Cat. No. B020561
CAS RN: 108679-71-6
M. Wt: 171.58 g/mol
InChI Key: IQMIVFNEHPKEAI-UHFFFAOYSA-N
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Description

3-Amino-2-chlorobenzoic acid is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is a plant growth regulator and is used as a precursor to a variety of drugs, food additives, and dyes .


Synthesis Analysis

The synthesis of 3-Amino-2-chlorobenzoic acid involves dissolving 1 mol of 2,3-dichlorobenzoic acid in about 400 to about 2000 parts of water with at least the equimolar amount of an alkali metal hydroxide. It is then reacted with about 500 to about 2500 mol % of ammonia at temperatures of about 150° to about 220° C. in the presence of copper bronze, copper (I) salts and/or copper (II) salts .


Molecular Structure Analysis

The molecular formula of 3-Amino-2-chlorobenzoic acid is C7H6ClNO2 . The structure can be represented as H2NC6H3(Cl)CO2H .


Physical And Chemical Properties Analysis

3-Amino-2-chlorobenzoic acid is a solid substance . Its melting point is 154-160 °C . It is soluble in water .

Scientific Research Applications

Pharmaceutical Intermediates

“3-Amino-2-chlorobenzoic acid” is used as a pharmaceutical intermediate . Pharmaceutical intermediates are compounds that are used in the production of active pharmaceutical ingredients. They play a crucial role in the development and production of a wide range of drugs.

Synthesis of Organic Single Crystals

In a study, a similar compound, “2-amino-5-nitropyridine 4-chlorobenzoic acid (1:1) (2A5NP4CBA)”, was synthesized and grown as optically transparent single crystals by conventional slow evaporation solution technique (SEST) . This suggests that “3-Amino-2-chlorobenzoic acid” could potentially be used in the synthesis of organic single crystals, which have applications in nonlinear optics and optical limiting applications.

Supramolecular Assemblies

“3-Amino-2-chlorobenzoic acid” can be used in the formation of supramolecular assemblies . These assemblies are large structures formed by the organization of smaller molecular components through non-covalent interactions. They have potential applications in a variety of fields, including materials science, nanotechnology, and drug delivery.

Preparation of Disease-Modifying Antirheumatic Drugs (DMARDs)

While not directly related to “3-Amino-2-chlorobenzoic acid”, a similar compound, “2-Amino-5-chlorobenzoic acid”, is used in the preparation of disease-modifying antirheumatic drugs (DMARDs) . This suggests that “3-Amino-2-chlorobenzoic acid” could potentially have similar applications in the pharmaceutical industry.

Safety and Hazards

3-Amino-2-chlorobenzoic acid may cause skin irritation and serious eye irritation . It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and provide appropriate exhaust ventilation at places where dust is formed .

Mechanism of Action

Target of Action

3-Amino-2-chlorobenzoic acid is a chemical compound that is primarily used as a pharmaceutical intermediate It’s known that the compound can interact with various biological materials or organic compounds for life science related research .

Mode of Action

It’s known that benzylic halides, which are structurally similar to this compound, typically react via an sn1 pathway, via the resonance-stabilized carbocation . This suggests that 3-Amino-2-chlorobenzoic acid might interact with its targets in a similar manner.

Biochemical Pathways

It’s known that the compound can be used as a biochemical reagent, indicating that it may play a role in various biochemical reactions .

Pharmacokinetics

It’s known that the compound can be used in peptide synthesis , suggesting that it may have certain bioavailability characteristics that allow it to interact with biological systems.

Result of Action

It’s known that the compound can act as a catalyst, facilitating the formation of a covalent bond between two functional groups. This suggests that the compound may have a role in promoting certain chemical reactions at the molecular level.

Action Environment

The action of 3-Amino-2-chlorobenzoic acid can be influenced by various environmental factors. For instance, the compound has a melting point of 154-160 °C , indicating that its stability and efficacy can be affected by temperature. Additionally, the compound’s reactivity may also be influenced by the presence of other chemicals in its environment .

properties

IUPAC Name

3-amino-2-chlorobenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6ClNO2/c8-6-4(7(10)11)2-1-3-5(6)9/h1-3H,9H2,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IQMIVFNEHPKEAI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1)N)Cl)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6ClNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00332631
Record name 3-Amino-2-chlorobenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00332631
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

171.58 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Amino-2-chlorobenzoic acid

CAS RN

108679-71-6
Record name 3-Amino-2-chlorobenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00332631
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-Amino-2-chlorobenzoic acid
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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